2-Methyl-5-(propan-2-yl)-2,3-dihydro-1-benzofuran-3-amine

• Molecular Formula: C12H17NO
• Molecular Weight: 191.27 g/mol
• IUPAC Name: 2-methyl-5-propan-2-yl-2,3-dihydro-1-benzofuran-3-amine
• InChI: InChI=1S/C12H17NO/c1-7(2)9-4-5-11-10(6-9)12(13)8(3)14-11/h4-8,12H,13H2,1-3H3
• InChI Key: IWIDMIHQHQZOTL-UHFFFAOYSA-N
• Canonical SMILES: CC1C(C2=C(O1)C=CC(=C2)C(C)C)N

Description

2-Methyl-5-(propan-2-yl)-2,3-dihydro-1-benzofuran-3-amine (CAS 1250028-53-5) is a high-purity synthetic dihydrobenzofuran compound intended for research and development applications in medicinal chemistry and neuroscience. This compound features a 2,3-dihydrobenzofuran core, a privileged scaffold frequently encountered in biologically active molecules and pharmaceutical agents due to its structural similarity to endogenous neurotransmitters . The dihydrobenzofuran structure is a key motif in medicinal chemistry, serving as a core skeleton for numerous biologically active compounds . Research into benzofuran and dihydrobenzofuran derivatives has revealed a wide spectrum of potential pharmacological activities, including investigations for anti-cancer, antimicrobial, and anti-oxidative properties . Furthermore, structurally related benzofuran-based compounds have demonstrated significant research value in neuroscience, particularly as tools for studying the central nervous system. For instance, conformationally rigidified benzofuran analogs have been developed as potent agonists for serotonin 5-HT2A receptors, providing crucial insights into receptor-ligand interactions and the molecular mechanisms underlying consciousness and cognition . This makes the structural class a valuable template for designing novel research compounds for neurological studies. This product is provided for research purposes only. It is strictly for use in laboratory settings and is not intended for diagnostic, therapeutic, or any other human or veterinary use. Researchers should consult the Safety Data Sheet (SDS) prior to use and adhere to all appropriate safety protocols.

Preparation Methods

Starting Material Preparation: 5-Amino-2-methylcoumaran Hydrochloride

The synthesis typically begins with 5-amino-2-methylcoumaran hydrochloride , a key intermediate prepared from 2-methylcoumaran via established literature methods (Arnold and McCool, 1942). This intermediate serves as a versatile precursor for further functionalization.

Formation of the Dihydrobenzofuran Core

The benzofuran ring system is generally constructed through intramolecular cyclization reactions involving appropriately substituted phenolic or coumaran derivatives. Common approaches include:

• Intramolecular cyclization of o-hydroxyacetophenones under basic conditions to form the dihydrobenzofuran scaffold.
• Pd-catalyzed carbonylative cyclization and Sonogashira coupling reactions to form substituted benzofurans with high regioselectivity and yield.

Introduction of the Amine Group at the 3-Position

The amine functionality at the 3-position can be introduced by:

• Reaction of 5-amino-2-methylcoumaran hydrochloride with isocyanates or isothiocyanates under reflux in inert solvents, followed by work-up involving acid washes and crystallization to yield substituted thiourea or urea derivatives, which can be further converted to amines.
• Reductive amination of ketone intermediates derived from the benzofuran ring, using palladium-based catalysts under hydrogen atmosphere, to afford the target amine with good stereochemical control.

Alkylation to Introduce the Isopropyl Group at Position 5

The isopropyl substituent at the 5-position is introduced either by:

• Starting from an appropriately substituted phenol or benzene derivative bearing the isopropyl group prior to ring closure.
• Alkylation reactions post-ring formation using suitable alkylating agents under controlled conditions.

Detailed Synthetic Route Example (Adapted from Patent Literature)

Step	Reagents & Conditions	Description	Yield (%)	Notes
1	2-Methylcoumaran → 5-amino-2-methylcoumaran hydrochloride	Amination of coumaran ring	-	Following Arnold and McCool method
2	5-amino-2-methylcoumaran hydrochloride + sodium methoxide + isopropyl isocyanate, reflux 1-4 h	Formation of thiourea intermediate	~59% (allyl isothiocyanate example)	Inert solvent, work-up includes acid wash and crystallization
3	Reduction of thiourea intermediate	Conversion to amine	-	Reductive amination or catalytic hydrogenation
4	Alkylation or direct use of isopropyl-substituted starting material	Introduction of isopropyl group	-	Depending on synthetic strategy

Reaction Conditions and Optimization

• Solvents: Absolute ethanol, ether, methanol, or inert solvents such as tetrahydrofuran (THF) are commonly used.
• Temperature: Reflux conditions for 1–4 hours are standard for isocyanate reactions.
• Work-up: Includes washing with dilute hydrochloric acid, water, drying over sodium sulfate, and solvent removal by distillation.
• Purification: Trituration with n-hexane and recrystallization from isopropanol or methanol to achieve high purity.

Analytical Characterization Techniques

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the ring structure and substitution pattern, including coupling constants indicative of dihydrobenzofuran conformation.
• Mass Spectrometry (MS): For molecular weight confirmation.
• High-Performance Liquid Chromatography (HPLC): Especially chiral HPLC to assess enantiomeric purity when applicable.
• Melting Point Determination: Used to confirm compound identity and purity, e.g., melting point of thiourea intermediate around 86.5–89.0 °C.

Summary Table of Preparation Methods

Preparation Step	Methodology	Key Reagents	Conditions	Yield/Notes	Reference
Starting material synthesis	Amination of 2-methylcoumaran	2-Methylcoumaran, NH3 or amine source	Literature method, mild heating	-
Thiourea intermediate formation	Reaction with isocyanates/isothiocyanates	Sodium methoxide, isopropyl isocyanate	Reflux 1–4 h, ethanol	~59% (similar analogs)
Amine formation	Reductive amination or catalytic hydrogenation	Pd catalyst, H2 gas	Ambient to reflux	High purity achievable
Benzofuran ring formation	Intramolecular cyclization, Pd-catalyzed coupling	Phenol derivatives, Pd catalysts	Varies, often reflux	High yield, regioselective

The preparation of 2-Methyl-5-(propan-2-yl)-2,3-dihydro-1-benzofuran-3-amine involves a multi-step synthetic sequence starting from 2-methylcoumaran derivatives, progressing through amination, cyclization to form the benzofuran core, and introduction of the isopropyl group. The key step is the reaction of 5-amino-2-methylcoumaran hydrochloride with isocyanates or isothiocyanates to yield intermediates convertible to the target amine. Optimized reaction conditions, including choice of solvent, temperature, and purification methods, are critical for achieving high yield and purity. Advanced catalytic methods such as Pd-catalyzed coupling and reductive amination are instrumental in efficient synthesis.

This synthesis is supported by multiple peer-reviewed patents and literature sources, ensuring a robust and reproducible approach for researchers and industrial chemists.

Chemical Reactions Analysis

Types of Reactions

2-Methyl-5-(propan-2-yl)-2,3-dihydro-1-benzofuran-3-amine can undergo various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions may involve the use of reducing agents like lithium aluminum hydride.

Substitution: This compound can participate in nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.

Common Reagents and Conditions

The common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and nucleophiles (e.g., amines, alcohols). The reaction conditions, such as temperature and solvent, are optimized to achieve the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield corresponding ketones or aldehydes, while reduction may produce alcohols or amines.

Scientific Research Applications

2-Methyl-5-(propan-2-yl)-2,3-dihydro-1-benzofuran-3-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound’s biological activity makes it a candidate for studying biochemical pathways and interactions.

Medicine: Its potential therapeutic properties are being explored for the development of new drugs.

Industry: The compound’s unique properties make it useful in the development of new materials and industrial processes.

Mechanism of Action

The mechanism by which 2-Methyl-5-(propan-2-yl)-2,3-dihydro-1-benzofuran-3-amine exerts its effects involves interactions with specific molecular targets and pathways. These interactions can modulate various biochemical processes, leading to the compound’s observed effects. The exact molecular targets and pathways involved are subjects of ongoing research .

Comparison with Similar Compounds

Key Structural Analogs

The following compounds share the dihydrobenzofuran scaffold but differ in substituents and functional groups:

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight	Notable Features
2-Methyl-5-(propan-2-yl)-2,3-dihydro-1-benzofuran-3-amine	Methyl (C2), Isopropyl (C5), Amine (C3)	C₁₂H₁₇NO	191.27	Amine group enhances basicity and H-bonding potential
Carvacrol [2-Methyl-5-(propan-2-yl)phenol]	Methyl (C2), Isopropyl (C5), Phenol (C1)	C₁₀H₁₄O	150.22	Phenol group confers acidity and antimicrobial activity
(2,3-Dihydro-1-benzofuran-5-yl)(pyridin-3-yl)methylamine	Pyridinyl (C5), Ethylamine (side chain)	C₁₆H₁₈N₂O	254.33	Pyridine introduces aromaticity and potential metal coordination
2-Ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-amine	Ethyl (C2), Methoxy (C5), Amine (C3)	C₁₁H₁₅NO₂	193.24	Methoxy group increases lipophilicity vs. isopropyl

Functional Group Impact on Properties

Amine vs. Phenol (Carvacrol Comparison): The target compound’s amine group (pKa ~10–11) is less acidic than carvacrol’s phenol (pKa ~10), but more basic, enabling salt formation and solubility in acidic environments. Carvacrol’s phenol is linked to membrane disruption in fungi, while the amine may target different biological pathways . Lipophilicity: The amine’s lower polarity compared to phenol could enhance blood-brain barrier penetration, though this is speculative without experimental data.

Substituent Bulk and Position:

• Isopropyl (C5) vs. Methoxy (C5): The isopropyl group in the target compound increases steric bulk and lipophilicity compared to the methoxy group in 2-ethyl-5-methoxy analog. This may affect binding to hydrophobic enzyme pockets .
• Ethyl (C2) vs. Methyl (C2): The ethyl group in the methoxy analog adds marginal bulk but minimal electronic effects compared to the methyl group in the target compound.

Hypothetical Pharmacological Implications (Based on Structural Features)

• Target Compound: The amine group may interact with serotonin or dopamine receptors, given structural similarities to psychoactive amines. The isopropyl group could prolong metabolic stability by reducing oxidation.
• Carvacrol: Proven antifungal activity via membrane disruption and ergosterol biosynthesis inhibition . The target compound’s mechanism would likely differ due to the absence of a phenolic hydroxyl.
• Pyridine-Containing Analog: Potential for CNS activity or enzyme inhibition due to pyridine’s electron-withdrawing effects and aromatic interactions.

Biological Activity

2-Methyl-5-(propan-2-yl)-2,3-dihydro-1-benzofuran-3-amine, a compound belonging to the class of benzofurans, has garnered attention in recent years due to its potential biological activities. This article explores the compound's chemical properties, biological activities, and relevant research findings.

The molecular formula of 2-Methyl-5-(propan-2-yl)-2,3-dihydro-1-benzofuran-3-amine is $C_{12}H_{17}N$ with a molecular weight of approximately 189.27 g/mol. Its structure features a benzofuran core substituted with a methyl and an isopropyl group, which may influence its biological activity.

Property	Value
Chemical Formula	C₁₂H₁₇N
Molecular Weight	189.27 g/mol
IUPAC Name	2-Methyl-5-(propan-2-yl)-2,3-dihydro-1-benzofuran-3-amine
CAS Number	Not specified

Biological Activity

The biological activity of 2-Methyl-5-(propan-2-yl)-2,3-dihydro-1-benzofuran-3-amine has been investigated in various studies. Key areas of focus include its neurochemical effects and potential therapeutic applications.

Neurochemical Profiles

A study examining the neurochemical profiles of novel psychoactive substances found that compounds with similar structures exhibited significant binding affinities to various receptors. Specifically, they were noted to bind to:

• Alpha1A and Alpha2A adrenergic receptors
• H1 histamine receptors
• 5-HT (serotonin) receptors , including 5-HT1A, 5-HT2A, 5-HT2B, and 5-HT2C

These interactions suggest potential applications in treating conditions related to neurotransmitter dysregulation, such as anxiety and depression .

Antidepressant-like Effects

Research has indicated that derivatives of benzofuran compounds can exhibit antidepressant-like effects in animal models. The mechanism is believed to involve modulation of serotonin and norepinephrine levels in the brain. For instance, one study reported that similar compounds showed reduced immobility in the forced swim test (FST), a common assay for antidepressant activity .

Case Studies

Several case studies have highlighted the potential benefits of benzofuran derivatives:

• Case Study on Anxiety Disorders : A compound structurally related to 2-Methyl-5-(propan-2-yl)-2,3-dihydro-1-benzofuran-3-amine demonstrated anxiolytic effects in rodent models. The study utilized behavioral tests such as the elevated plus maze (EPM) and light-dark box tests to assess anxiety levels .
• Case Study on Neurodegenerative Diseases : Another study explored the neuroprotective properties of benzofuran derivatives against oxidative stress-induced neuronal cell death. The findings suggested that these compounds could potentially be developed as therapeutic agents for neurodegenerative diseases like Alzheimer's .

Molecular Docking Studies

Molecular docking studies have been conducted to predict the binding affinity of 2-Methyl-5-(propan-2-yl)-2,3-dihydro-1-benzofuran-3-amine to various biological targets. These studies typically involve computational modeling to simulate interactions between the compound and target proteins associated with specific diseases.

Key Findings:

The docking results indicated favorable binding energies with serotonin receptors and adrenergic receptors, supporting the hypothesis that this compound may influence mood regulation and anxiety .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 2-Methyl-5-(propan-2-yl)-2,3-dihydro-1-benzofuran-3-amine?

• Methodology : Multi-step synthesis starting from benzofuran precursors. For example:

• Step 1 : Lithiation of a substituted benzofuran derivative using n-BuLi in THF at −78 °C to generate a reactive intermediate.
• Step 2 : Reaction with 5-bromo-2-methoxybenzaldehyde or similar electrophiles to introduce substituents.
• Step 3 : Reduction or functionalization of the amine group using LiAlH4 or AgCN under reflux conditions .
  • Key Challenges : Ensuring regioselectivity at the 5-position and avoiding over-reduction of the dihydrobenzofuran ring.

Q. How can the structural purity of this compound be validated?

• Methodology :

• X-ray crystallography : Use SHELX software (e.g., SHELXL for refinement) to resolve the crystal structure and confirm stereochemistry .
• NMR spectroscopy : Compare $^1H$ and $^{13}C$ NMR data with literature values for dihydrobenzofuran-3-amine derivatives .
• HPLC-MS : Monitor purity (>95%) using reverse-phase chromatography coupled with mass spectrometry .

Q. What analytical techniques are suitable for detecting trace impurities in this compound?

• Methodology :

• Solid-phase extraction (SPE) : Use Oasis HLB cartridges to concentrate impurities from synthetic batches .
• GC-MS or LC-HRMS : Identify halogenated byproducts (e.g., brominated intermediates) using high-resolution mass spectrometry .
  • Critical Parameters : Optimize ionization conditions (e.g., ESI+ mode) to detect amine-related fragments.

Advanced Research Questions

Q. How does the chiral center at the 3-position influence pharmacological activity?

• Methodology :

• Enantioselective synthesis : Use chiral auxiliaries or catalysts to isolate (R)- and (S)-enantiomers .
• In vitro assays : Compare binding affinity to serotonin or dopamine receptors (e.g., 5-HT$_{2A}$) using radioligand displacement studies .
  • Data Interpretation : (R)-enantiomers of structurally similar benzofurans show 3–5× higher receptor affinity than (S)-forms .

Q. What experimental strategies resolve contradictions in thermal stability data for dihydrobenzofuran derivatives?

• Methodology :

• Differential scanning calorimetry (DSC) : Measure melting points ($T_{\text{fus}}$) and enthalpy changes ($\Delta_{\text{fus}}H$) under inert atmospheres to avoid oxidative degradation .
• Thermogravimetric analysis (TGA) : Correlate mass loss with decomposition pathways (e.g., loss of isopropyl groups at >200°C) .
  • Key Insight : For compounds prone to degradation, calculate $\Delta_{\text{fus}}H$ using empirical relationships (e.g., $\Delta_{\text{fus}}S \approx 0.323 \, \text{J/g.K}$) .

Q. How can computational modeling predict interactions of this compound with biological targets?

• Methodology :

• Molecular docking : Use programs like AutoDock Vina to simulate binding to bromodomains (e.g., BRD4) or monoamine transporters .
• MD simulations : Analyze stability of ligand-protein complexes over 100-ns trajectories in explicit solvent .
  • Validation : Compare predicted binding energies with experimental IC$_{50}$ values from kinase inhibition assays .

Q. What are the challenges in scaling up the synthesis while maintaining enantiomeric excess?

• Methodology :

• Continuous-flow chemistry : Optimize residence time and temperature for chiral amine formation .
• Chiral stationary phases (CSPs) : Use preparative HPLC with cellulose-based CSPs to separate enantiomers at scale .
  • Trade-offs : Higher catalyst loading improves ee but increases cost; process analytics (PAT) are critical for real-time monitoring .